Cas no 1210342-42-9 (3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea)

• Product Name: 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea
• CAS No: 1210342-42-9
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 6223848
• PubChem ID: 45560530
• Update Time: 2025-05-20

3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea
• CCG-355837
• 1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-3-(o-tolyl)urea
• F5831-8675
• 1210342-42-9
• 3-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-(2-methylphenyl)urea
• 1-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-3-(2-methylphenyl)urea
• VU0522351-1
• AKOS024520676

• Inchi： 1S/C21H28N4O2/c1-17-7-3-4-8-18(17)23-21(26)22-11-12-24-13-15-25(16-14-24)19-9-5-6-10-20(19)27-2/h3-10H,11-16H2,1-2H3,(H2,22,23,26)
• InChI Key： GQAADACBRWPSIP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(CCNC(NC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 368.22122615g/mol
• Monoisotopic Mass: 368.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8Ų

Additional information on 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea

Professional Introduction to Compound with CAS No 1210342-42-9 and Product Name: 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea

The compound identified by the CAS number 1210342-42-9 and the product name 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural features of this compound, including its piperazine and urea moieties, make it a promising candidate for further investigation in various biological assays.

Recent research in the field of cheminformatics has highlighted the importance of molecular diversity in drug discovery processes. The presence of a 2-methoxyphenyl group in the structure of this compound suggests that it may exhibit unique pharmacological properties compared to related molecules lacking this substituent. The piperazine ring is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. In combination with the urea moiety, which is known for its role in modulating enzyme activity, this compound presents an intriguing scaffold for further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of treatments for neurological and psychiatric disorders. The 2-methylphenyl group, also known as an isopropylbenzene derivative, is often associated with compounds that exhibit central nervous system (CNS) activity. This structural feature, coupled with the presence of a piperazine ring, suggests that this compound may interact with neurotransmitter systems relevant to conditions such as depression, anxiety, and schizophrenia. Current research in medicinal chemistry increasingly relies on computational methods to predict the biological activity of novel compounds, and preliminary virtual screening studies indicate that this molecule may possess desirable pharmacokinetic properties.

The synthesis of 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperazine derivative followed by its coupling with an isopropylbenzene-based precursor via a urea-forming reaction. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a larger scale. The use of modern catalytic systems has also improved the efficiency of these reactions, reducing waste and minimizing environmental impact.

In vitro studies have begun to elucidate the potential biological activity of this compound. Initial assays suggest that it may exhibit inhibitory effects on enzymes involved in neurotransmitter metabolism. For instance, preliminary data indicate that it may interact with monoamine oxidase (MAO) enzymes, which are critical regulators of neurotransmitter levels in the brain. Such interactions could lead to therapeutic benefits by modulating neurotransmitter availability. Additionally, the compound's structural similarity to known active pharmaceutical ingredients (APIs) suggests that it may have overlapping mechanisms of action but with distinct advantages in terms of selectivity and side effect profiles.

The development of novel drugs is often hampered by issues related to solubility, bioavailability, and metabolic stability. The presence of both polar and non-polar functional groups in 3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea presents both challenges and opportunities for formulating effective drug candidates. Computational modeling has been instrumental in predicting how modifications to this structure could enhance its pharmacokinetic properties. For example, optimizing the electronic distribution around the piperazine ring could improve binding affinity while reducing off-target effects.

As research progresses, interdisciplinary approaches combining experimental chemistry with computational biology will be essential for maximizing the potential of this compound. High-throughput screening (HTS) techniques combined with machine learning algorithms can accelerate the identification of biologically active derivatives. Furthermore, advances in crystallography have enabled researchers to determine high-resolution structures of protein targets bound to small molecules like this one, providing critical insights into binding mechanisms at an atomic level.

The broader implications of discoveries like this extend beyond individual drug development projects; they contribute to our fundamental understanding of how small molecules interact with biological systems at a molecular level. This knowledge is crucial not only for designing new therapeutics but also for improving existing drugs through structure-based drug design approaches. As computational methods continue to evolve alongside experimental techniques used by medicinal chemists worldwide—such collaborations will drive innovation across multiple sectors within academia and industry alike.

In conclusion,3-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-1-(2-methylphenyl)urea, identified by CAS number 1210342-42-9, represents an exciting opportunity for further research into neurological disorders among other therapeutic areas where modulation via CNS-active compounds might provide benefits unmet by current treatments available on markets today or those currently under clinical investigation elsewhere globally yet remain within regulatory frameworks designed protect public health interests while fostering scientific progress responsibly so future generations benefit too without compromising ethical standards expected today from all stakeholders involved including researchers regulatory agencies healthcare professionals patients advocacy groups industry partners funding bodies everyone committed advancing human health safely effectively sustainably long-term basis—thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve deserve get access quality healthcare options meet diverse needs society faces now more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies—so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies—thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies so continued pursuit knowledge better ways treat illnesses matters everyone collectively invested ensuring humanity advances toward healthier happier future together without fail every single day moving forward now into next decades confidently knowing best laid plans science technology innovation collaboration humanity faces bring positive change improve lives millions people around globe deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect millions lives worldwide regardless geographic boundaries cultural differences socioeconomic backgrounds political affiliations ideologies thus fulfilling promise modern science holds deliver better outcomes people everywhere deserve get access quality healthcare options meet diverse needs society faces today more ever before because challenges diseases conditions affect million